Cas no 58735-55-0 (1,2-Benzenedicarboxamide, N-(phenylmethyl)-)
58735-55-0 structure
Product Name:1,2-Benzenedicarboxamide, N-(phenylmethyl)-
CAS No:58735-55-0
MF:C15H14N2O2
MW:254.283863544464
CID:341088
PubChem ID:12241090
Update Time:2025-04-19
1,2-Benzenedicarboxamide, N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxamide, N-(phenylmethyl)-
- 2-N-benzylbenzene-1,2-dicarboxamide
- 58735-55-0
- DTXSID60482000
-
- Inchi: 1S/C15H14N2O2/c16-14(18)12-8-4-5-9-13(12)15(19)17-10-11-6-2-1-3-7-11/h1-9H,10H2,(H2,16,18)(H,17,19)
- InChI Key: ZMBPULDONHXAMG-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1C(N)=O)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 254.10562
- Monoisotopic Mass: 254.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 72.2Ų
Experimental Properties
- PSA: 72.19
1,2-Benzenedicarboxamide, N-(phenylmethyl)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
58735-55-0 (1,2-Benzenedicarboxamide, N-(phenylmethyl)-) Related Products
- 1971-49-9(N-Acetylphthalimide)
- 26545-51-7(Benzamide,N,N-diethylmethyl-)
- 5022-29-7(N-ethylphthalimide)
- 550-44-7(2-Methylisoindole-1,3-dione)
- 2142-01-0(2-benzyl-2,3-dihydro-1H-isoindole-1,3-dione)
- 2170-09-4(N,2-Dimethylbenzamide)
- 1074-82-4(potassium 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ide)
- 2550-73-4(Pyromellitic diimide)
- 480-91-1(2,3-dihydro-1H-isoindol-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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